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Compound of Interest

Compound Name: Epoxiconazole

Cat. No.: B1671545

Epoxiconazole: A Comprehensive Technical
Review

For Researchers, Scientists, and Drug Development Professionals

Abstract

Epoxiconazole is a broad-spectrum systemic fungicide belonging to the triazole class. Itis a
potent inhibitor of the fungal enzyme lanosterol 14a-demethylase (CYP51), a critical
component of the ergosterol biosynthesis pathway. This inhibition disrupts the integrity of the
fungal cell membrane, leading to cell death. This technical guide provides an in-depth overview
of the chemical properties, mechanism of action, synthesis, and analytical methodologies
related to Epoxiconazole. It is intended to serve as a comprehensive resource for researchers,
scientists, and professionals involved in drug development and related fields.

Chemical and Physical Properties

Epoxiconazole is a complex molecule with two chiral centers, leading to the existence of four
stereoisomers. The commercial product is typically a mixture of these isomers.
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Property Value Reference

(2RS,3SR)-1-[3-(2-
chlorophenyl)-2-(4-

IUPAC Name --INVALID-LINK--
fluorophenyl)-2,3-

epoxypropyl]-1H-1,2,4-triazole

135319-73-2 (racemic

) --INVALID-LINK--, --INVALID-
CAS Number mixture), 106325-08-0,

133855-98-8 (stereoisomers) HINK--
Molecular Formula C17H13CIFN3O --INVALID-LINK--
Molecular Weight 329.76 g/mol --INVALID-LINK--
Melting Point 136.2 °C --INVALID-LINK--
Water Solubility 7.08 mg/L (at 20°C) --INVALID-LINK--
Appearance White crystalline solid --INVALID-LINK--

Molecular Structure

Epoxiconazole possesses a complex three-dimensional structure characterized by a triazole
ring linked to an oxirane ring, which is further substituted with chlorophenyl and fluorophenyl
groups.

l=.Molecular Structure of Epoxiconazole

Figure 1. 2D and 3D representations of the Epoxiconazole molecule.

Mechanism of Action: Inhibition of Ergosterol
Biosynthesis

Epoxiconazole's primary mode of action is the inhibition of the cytochrome P450 enzyme
lanosterol 14a-demethylase (CYP51).[1] This enzyme is crucial for the biosynthesis of
ergosterol, an essential component of the fungal cell membrane that regulates its fluidity and
integrity. By binding to the heme iron in the active site of CYP51, Epoxiconazole blocks the
demethylation of lanosterol, a precursor to ergosterol. This leads to an accumulation of toxic
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methylated sterols and a depletion of ergosterol, ultimately disrupting the fungal cell membrane
and inhibiting fungal growth.[2]
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1. Homogenized Sample
(e.g., 10 g of fruit puree)

l 1. Animal Selection
(e.g., Wistar rats, 10/sex/group)
2. Add Acetonitrile and Shake l
l 2. Daily Oral Dosing for 90 Days
(Control + at least 3 dose levels)
3. Add QUEChERS Salts

and Centrifuge

(e.g., MgSOs4, NaCl) l

- Clinical signs
- Body weight, food consumption
- Functional observational battery

l 3. In-life Observations

4. Collect Supernatant

l 4. Terminal Procedures

5. Dispersive Solid-Phase Extraction (dSPE) - Blood collection (hematology, clinical chemistry)
Cleanup (e.g., with PSA, C18) - Necropsy
and Centrifuge - Organ weights

: '

5. Histopathology
(Control and high-dose groups)

: '

6. Data Analysis and Reportin
(Determination of NOAEL)

6. Final Extract

7. LC-MS/MS Analysis>
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Epoxiconazole]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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